N-Benzoylserine methyl ester
Cat. No. B8686085
M. Wt: 223.22 g/mol
InChI Key: OEWSGVFWOOIBLB-VIFPVBQESA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
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[C:19](=[O:20])([OH:21])[O-:22].[C:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)(=[O:8])[Cl:9].[CH3:10][O:11][C:12]([CH:13]([NH2:14])[CH2:15][OH:16])=[O:17].[CH3:24][CH2:25][O:26][C:27](=[O:28])[CH3:29].[ClH:18].[Na+:23].[OH2:30]>>[C:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)(=[O:8])[NH:14][CH:13]([C:12]([O:11][CH3:10])=[O:17])[CH2:15][OH:16]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
O=C([O-])O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C(Cl)c1ccccc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)C(N)CO
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(C)=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
COC(=O)C(CO)NC(=O)c1ccccc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Identifiers
|
REACTION_SMILES
|
[C:19](=[O:20])([OH:21])[O-:22].[C:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)(=[O:8])[Cl:9].[CH3:10][O:11][C:12]([CH:13]([NH2:14])[CH2:15][OH:16])=[O:17].[CH3:24][CH2:25][O:26][C:27](=[O:28])[CH3:29].[ClH:18].[Na+:23].[OH2:30]>>[C:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)(=[O:8])[NH:14][CH:13]([C:12]([O:11][CH3:10])=[O:17])[CH2:15][OH:16]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C([O-])O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(Cl)c1ccccc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)C(N)CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(C)=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)C(CO)NC(=O)c1ccccc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
